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Introduction

Andrographolide, a labdane diterpenoid derived from the plant Andrographis paniculata, has
garnered significant scientific interest for its potent anti-inflammatory properties.[1][2][3] This
natural compound has been extensively studied in various preclinical animal models of
inflammatory diseases, demonstrating its therapeutic potential by modulating key signaling
pathways involved in the inflammatory cascade.[4][5] These application notes provide a
comprehensive overview of the use of andrographolide in animal models of rheumatoid
arthritis, inflammatory bowel disease, asthma, and neuroinflammation. Detailed protocols for
inducing these models and administering andrographolide are provided to facilitate further
research and drug development.

Mechanism of Action: Targeting Inflammatory
Signaling Pathways

Andrographolide exerts its anti-inflammatory effects through a multi-targeted mechanism,
primarily by inhibiting pro-inflammatory signaling pathways and activating cellular antioxidant
responses. Key molecular targets include:
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» Nuclear Factor-kappa B (NF-kB) Pathway: Andrographolide is a well-documented inhibitor of
the NF-kB signaling pathway, a central regulator of inflammation. It prevents the nuclear
translocation of NF-kB, thereby reducing the expression of a wide array of pro-inflammatory
genes, including cytokines like TNF-q, IL-6, and IL-1[3, as well as enzymes such as COX-2
and iNOS.

» Mitogen-Activated Protein Kinase (MAPK) Pathways: Andrographolide has been shown to
suppress the phosphorylation of key MAPK proteins, including p38, ERK1/2, and JNK. The
MAPK pathways are crucial for the production of inflammatory mediators.

» Janus Kinase/Signal Transducer and Activator of Transcription (JAK/STAT) Pathway: By
interfering with the JAK/STAT pathway, andrographolide can modulate the signaling of
various cytokines, such as IL-6, that are pivotal in chronic inflammatory conditions.

» Nuclear factor erythroid 2-related factor 2 (Nrf2) Pathway: Andrographolide can activate the
Nrf2 signaling pathway, which upregulates the expression of antioxidant enzymes like heme
oxygenase-1 (HO-1). This antioxidant activity helps to mitigate oxidative stress, a key
component of chronic inflammation.

Inflammatory Disease Models and

Andrographolide's Efficacy
Rheumatoid Arthritis (RA)

Rheumatoid arthritis is a chronic autoimmune disease characterized by synovial inflammation
and joint destruction. The collagen-induced arthritis (CIA) model in mice is a widely used
preclinical model that shares many pathological features with human RA.
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BENCHE

Animal Model

Species/Strain

Andrographoli
de Treatment

Key Findings

Reference

Adjuvant-
Induced Arthritis
(AIA)

Mice

Not specified

Reduced clinical
arthritis scores,
neutrophil

infiltration, and

bone destruction.

Decreased
plasma levels of
TNF-a, IFN-y, IL-
6, and IL-17A.
Increased IL-10

levels.

Collagen-
Induced Arthritis
(CIA)

Mice (DBA/1)

100 mg/kg/day

(oral gavage)

Significantly
attenuated
arthritis severity
and joint
damage.
Reduced serum
levels of anti-
collagen Il
antibodies, TNF-
a, IL-1B3, and IL-
6.

Osteoarthritis
(Surgical Model)

Rat

Intra-articular

injection

Attenuated
cartilage wear
and synovial
inflammation.

This protocol describes the induction of arthritis in DBA/1 mice using bovine type Il collagen.

Materials:

o Male DBA/1J mice (8-10 weeks old)
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Bovine Type Il Collagen (emulsified in Complete Freund's Adjuvant - CFA)

Bovine Type Il Collagen (emulsified in Incomplete Freund's Adjuvant - IFA)

Andrographolide

Vehicle (e.g., 0.5% CMC-Na)

Syringes and needles
Procedure:

e Primary Immunization (Day 0):
o Anesthetize mice.

o Inject 100 pL of the bovine type Il collagen/CFA emulsion intradermally at the base of the
tail.

e Booster Immunization (Day 21):
o Anesthetize mice.

o Inject 100 uL of the bovine type Il collagen/IFA emulsion intradermally at a site near the
primary injection.

e Andrographolide Administration (Prophylactic or Therapeutic):

o Prophylactic: Begin daily oral gavage of andrographolide (e.g., 100 mg/kg) or vehicle from
Day 0 or Day 18 until the end of the experiment.

o Therapeutic: Begin daily oral gavage of andrographolide or vehicle after the onset of
clinical signs of arthritis (e.g., when an arthritis score of at least 1 is observed in one paw).

o Arthritis Assessment:

o Monitor mice daily for the onset and severity of arthritis starting from day 21.
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o Score each paw based on a scale of 0-4 for erythema and swelling (O = normal, 1 = mild,
2 = moderate, 3 = severe, 4 = maximal inflammation). The maximum score per mouse is
16.

o Measure paw thickness using a caliper.

o Sample Collection and Analysis (at sacrifice):

o Collect blood for serum analysis of cytokines (TNF-a, IL-1[3, IL-6) and anti-collagen
antibodies via ELISA.

o Collect joint tissues for histological analysis of inflammation, pannus formation, cartilage
damage, and bone erosion.

Inflammatory Bowel Disease (IBD)

Inflammatory bowel disease, including ulcerative colitis and Crohn's disease, is characterized
by chronic inflammation of the gastrointestinal tract. The dextran sulfate sodium (DSS)-induced
colitis model is a widely used and reproducible model for studying colitis.
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Andrographoli
Animal Model Species/Strain  de/Derivative Key Findings Reference
Treatment
Reduced disease
activity index
(DAI), colon
length
shortening, and
AL-1 histological
(andrographolide  damage.
DSS-Induced ) -lipoic acid Inhibited MPO
N Mice (C57BL/6) ) o
Colitis conjugate), 5-45 activity and
mg/kg (oral suppressed pro-
gavage) inflammatory
cytokine
production (IL-
1B, IL-6, TNF-a,
IFN-y). Increased
IL-10 secretion.
Reduced DAI
scores and
enhanced
intestinal barrier
Andrographolide  function.
(AND) and Inhibited MAPK
DSS-Induced ) )
Colitis Mice Andrographolide and NLRP3
Sodium Bisulfite pathways,
(ASB) reducing IL-6
and TNF-a.
Restored the
balance of
Th17/Treg cells.
TNBS-Induced Mice Andrographolide Demonstrated

Colitis therapeutic effect
on colitis.
Decreased
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serum and colon
levels of TNF-q,
IL-1B, IL-6, and
IL-17A. Reduced
the percentage
of Th17 cells.

This protocol describes the induction of acute colitis in C57BL/6 mice.

Materials:

Male C57BL/6 mice (8-10 weeks old)

Dextran Sulfate Sodium (DSS, 36-50 kDa)

Andrographolide or its derivatives

Vehicle

Drinking bottles

Procedure:

« Induction of Colitis (Day 0):

o Prepare a 2.5-3% (w/v) solution of DSS in sterile drinking water.

o Replace the regular drinking water with the DSS solution for 5-7 consecutive days. The
control group receives regular drinking water.

e Andrographolide Administration:

o Administer andrographolide (e.g., 5-45 mg/kg) or vehicle by oral gavage daily, starting
from Day 0 and continuing throughout the DSS administration period.

e Monitoring Disease Activity:

o Record the body weight of each mouse daily.
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o Assess the Disease Activity Index (DAI) daily, which combines scores for weight loss, stool
consistency, and rectal bleeding.

» Weight Loss: 0 (none), 1 (1-5%), 2 (5-10%), 3 (10-20%), 4 (>20%)
» Stool Consistency: 0 (normal), 2 (loose), 4 (diarrhea)

» Rectal Bleeding: 0 (none), 2 (occult blood), 4 (gross bleeding)

o Sample Collection and Analysis (at sacrifice, e.g., Day 8):

[¢]

Measure the length of the colon from the cecum to the anus.

[¢]

Collect colon tissue for histological analysis of inflammation, ulceration, and crypt damage.

[e]

Measure myeloperoxidase (MPO) activity in the colon tissue as an indicator of neutrophil
infiltration.

[e]

Analyze the expression of pro-inflammatory cytokines (TNF-a, IL-6, IL-1[3) in the colon
tissue via RT-PCR, ELISA, or Western blot.

Asthma

Asthma is a chronic respiratory disease characterized by airway inflammation,
hyperresponsiveness, and remodeling. The ovalbumin (OVA)-induced asthma model in mice is
a classic model for studying allergic airway inflammation.
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Animal Model Species/Strain

Andrographoli
de Treatment

Key Findings Reference

OVA-Induced

Mice (BALB/c)
Asthma

0.1, 0.5, 1 mg/kg

(intraperitoneal)

Reduced levels
of IL-4, IL-5, and
IL-13 in
bronchoalveolar
lavage fluid
(BALF).
Upregulated IFN-

y levels.

OVA-Induced
Asthma

Mice

Not specified

Ameliorated
airway
inflammatory cell
recruitment and
lung histological
alterations.
Reduced protein
and mRNA levels
of cytokines in
BALF, serum,
and lung tissue.
Hampered the
activation of NF-
kB and the
NLRP3

inflammasome.

OVA-Induced
Asthma

Mice (BALB/c)

0.1 mg/mL

Attenuated the
production of IL-
6, IL-17A, IL-17F,
and RORyt.
Inhibited the
phosphorylation
of JAK1 and
STAT3.
Alleviated airway

remodeling and
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neutrophil

infiltration.

This protocol describes the induction of allergic airway inflammation in BALB/c mice.
Materials:

o Female BALB/c mice (6-8 weeks old)
e Ovalbumin (OVA)

e Aluminum hydroxide (Alum)

e Phosphate-buffered saline (PBS)

e Andrographolide

e Vehicle

e Nebulizer

Procedure:

e Sensitization (Days 0 and 14):

o Inject mice intraperitoneally (i.p.) with 100 pg of OVA emulsified in 2 mg of alum in 200 pL
of PBS.

o Repeat the sensitization on Day 14.
o Airway Challenge (e.g., Days 28, 29, and 30):

o Expose mice to an aerosol of 1-2% OVA in PBS for 30 minutes using a nebulizer.
e Andrographolide Administration:

o Administer andrographolide (e.g., 0.1-1 mg/kg, i.p.) or vehicle 1 hour before each OVA
challenge.
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o Sample Collection and Analysis (24 hours after the last challenge):

o

Collect bronchoalveolar lavage fluid (BALF) to determine the total and differential
inflammatory cell counts (eosinophils, neutrophils, lymphocytes, macrophages).

o Measure cytokine levels (IL-4, IL-5, IL-13, IFN-y) in the BALF and serum by ELISA.

o Collect lung tissue for histological analysis of inflammatory cell infiltration, goblet cell
hyperplasia, and mucus production.

o Analyze the expression of inflammatory mediators in lung tissue by RT-PCR or Western
blot.

Neuroinflammation

Neuroinflammation is a key pathological feature of various neurodegenerative diseases. The
lipopolysaccharide (LPS)-induced neuroinflammation model is commonly used to study the
inflammatory processes in the brain.
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Animal Model

Species/Strain

Andrographoli
de Treatment

Key Findings Reference

LPS-Induced
Neuroinflammati

on

Rat
mesencephalic
neuron-glia

cultures

Pre- and post-

treatment

Attenuated LPS-
induced
microglial
activation and
production of
ROS, TNF-aq,
nitric oxide, and
prostaglandin
E2.

Chronic Cerebral

Hypoperfusion

Rat (Sprague
Dawley)

Not specified

Suppressed
neuronal
apoptosis,
astroglial
activation, and
neuroinflammatio
n. Enhanced
hippocampal

BDNF signaling.

Traumatic Brain
Injury (TBI)

Rat

Not specified

Attenuated
neurological
deficit, cerebral
edema, and
apoptosis.
Inhibited
microglial
activation and
the expression of
pro-inflammatory
cytokines.
Inhibited NF-kB
and MAPK

signaling.
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Reduced total AB

burden,

Aged Octodon o
astrogliosis, and

degus (natural 2 or 4 mg/kg ) ]
Octodon degus ) ) interleukin-6
model of (intraperitoneal)
] levels. Reduced
sporadic AD)

markers of

oxidative stress.

This protocol describes the induction of systemic inflammation leading to neuroinflammation in

mice.

Materials:

Male C57BL/6 mice (8-10 weeks old)

Lipopolysaccharide (LPS) from E. coli

Sterile saline

Andrographolide

Vehicle

Procedure:
¢ Induction of Neuroinflammation:

o Administer a single intraperitoneal (i.p.) injection of LPS (e.g., 1-5 mg/kg) dissolved in
sterile saline. The control group receives an i.p. injection of sterile saline.

e Andrographolide Administration:

o Administer andrographolide or vehicle (e.g., intraperitoneally or orally) either as a pre-
treatment (e.g., 30 minutes before LPS injection) or post-treatment at various time points
after LPS administration.

e Behavioral and Cognitive Assessment:
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o Perform behavioral tests (e.g., open field test, Morris water maze) at different time points
after LPS injection to assess sickness behavior and cognitive deficits.

o Sample Collection and Analysis (at various time points, e.g., 4, 24, 72 hours post-LPS):
o Collect blood for serum analysis of pro-inflammatory cytokines (TNF-a, IL-6, IL-1[3).
o Perfuse the animals and collect brain tissue (hippocampus, cortex).

o Analyze brain tissue for markers of microglial and astrocyte activation (e.g., Ibal, GFAP)
by immunohistochemistry or Western blot.

o Measure the levels of pro-inflammatory cytokines and other inflammatory mediators in
brain homogenates by ELISA, RT-PCR, or Western blot.

o Assess neuronal damage and apoptosis (e.g., Fluoro-Jade B, TUNEL staining).

Visualization of Pathways and Workflows

Andrographolide's Anti-Inflammatory Signaling
Pathways
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Caption: Andrographolide inhibits multiple pro-inflammatory signaling pathways.
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Experimental Workflow for Andrographolide in DSS-

Induced Colitis

Start:
C57BL/6 Mice
(8-10 weeks old)

Acclimatization
(1 week)

Random Grouping:
- Control
- DSS + Vehicle
- DSS + Andrographolide

Induction Phase (Days 0-7):

- DSS (2.5-3%) in drinking water
- Daily oral gavage of Andrographolide/Vehicle

Daily Monitoring:
- Body Weight
- Disease Activity Index (DAI)

Sacrifice
(e.g., Day 8)

Analysis:
- Colon Length & Histology
- MPO Activity
- Cytokine Levels (ELISA, RT-PCR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Andrographolide in Animal Models of Inflammatory
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[https://lwww.benchchem.com/product/b7822324#andrographolide-animal-models-for-
inflammatory-diseases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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